Cas no 6061-06-9 (1,1-dichlorobuta-1,3-diene)

• Product name: 1,1-dichlorobuta-1,3-diene
• CAS No: 6061-06-9
• MF: C₄H₄Cl₂
• MW: 122.98056
• CID: 1624725
• PubChem ID: 22429

1,1-dichlorobuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 1,1-dichlorobuta-1,3-diene
• 1,1-Dichloro-1,3-butadiene
• 1,3-Butadiene, 1,1-dichloro-
• 1,1-Dichlorobuta-1,3-diene; 1,1-Dichloro-1,3-butadiene; 1,3-Butadiene, 1,1-dichloro-
• EINECS 227-988-8
• Dichlorobutadiene
• DCBD
• SCHEMBL43545
• PDKAXHLOFWCWIH-UHFFFAOYSA-N
• AKOS040751557
• 1,3-Butadiene, dichloro-
• 28577-62-0
• 1,3-Dichlorobutadiene
• NS00045473
• DTXSID50951255
• EINECS 249-091-0
• 1,1-dichloro-buta-1,3-diene
• 6061-06-9
• Dichlorobuta-1,3-diene

• Inchi： InChI=1S/C4H4Cl2/c1-2-3-4(5)6/h2-3H,1H2
• InChI Key： PDKAXHLOFWCWIH-UHFFFAOYSA-N
• SMILES： C=CC=C(Cl)Cl

Computed Properties

• Exact Mass: 121.96912
• Monoisotopic Mass: 121.9690055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 69.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1831
• Boiling Point: 99.04°C (estimate)
• Refractive Index: 1.5022
• PSA: 0